![molecular formula C16H20N4O2S B6556901 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide CAS No. 1040648-99-4](/img/structure/B6556901.png)
3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide
Description
3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide (PCATPA) is an organic molecule that has been extensively studied for its potential applications in scientific research. PCATPA is a member of the thiazole family, which are heterocyclic compounds containing a sulfur atom in their structure. As a result, PCATPA has unique properties that make it a valuable tool for researchers, such as its ability to interact with DNA and proteins.
Scientific Research Applications
Antitumor Agents
Based on a study published in the journal Molecules , this compound has been synthesized and evaluated for its in vitro cytotoxicity. The results indicated that most compounds exhibited moderate to excellent activity. Specifically, a compound with a similar structure showed potent cytotoxicity against HL-60, A549, and MDA-MB-231 cell lines . This suggests that “3-(2-(3-phenylureido)thiazol-4-yl)-N-propylpropanamide” could potentially be used as an antitumor agent.
Inhibitory Action on Aldose Reductase
A patent mentions a compound with a similar structure having inhibitory action on aldose reductase. Aldose reductase is an enzyme involved in the metabolism of glucose to sorbitol, and its inhibition can be beneficial in the management of complications of diabetes such as cataracts, retinopathy, and neuropathy. Therefore, “3-(2-(3-phenylureido)thiazol-4-yl)-N-propylpropanamide” might have potential applications in the treatment of these conditions.
Pharmaceutical Testing
The compound is available for purchase for pharmaceutical testing . This suggests that it could be used in various types of scientific research, including drug discovery and development processes.
properties
IUPAC Name |
3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]-N-propylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2S/c1-2-10-17-14(21)9-8-13-11-23-16(19-13)20-15(22)18-12-6-4-3-5-7-12/h3-7,11H,2,8-10H2,1H3,(H,17,21)(H2,18,19,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICTMEMDQYDFLPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CCC1=CSC(=N1)NC(=O)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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